1-(Naphthalen-1-ylmethyl)-4-(3-phenylpropyl)piperazine

• IUPAC Name: 1-(naphthalen-1-ylmethyl)-4-(3-phenylpropyl)piperazine
• InChI: InChI=1S/C24H28N2/c1-2-8-21(9-3-1)10-7-15-25-16-18-26(19-17-25)20-23-13-6-12-22-11-4-5-14-24(22)23/h1-6,8-9,11-14H,7,10,15-20H2
• InChI Key: POWWWHRWIDBTAX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCC2=CC=CC=C2)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H28N2
• Molecular Weight: 344.5 g/mol

Description

1-(Naphthalen-1-ylmethyl)-4-(3-phenylpropyl)piperazine is a complex organic compound that features a piperazine ring substituted with a naphthalen-1-ylmethyl group and a 3-phenylpropyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Naphthalen-1-ylmethyl)-4-(3-phenylpropyl)piperazine typically involves the reaction of naphthalen-1-ylmethyl chloride with 4-(3-phenylpropyl)piperazine in the presence of a base such as sodium hydride or potassium carbonate. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and temperature control can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(Naphthalen-1-ylmethyl)-4-(3-phenylpropyl)piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, converting the compound to its reduced forms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Reduced forms of the original compound.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-(Naphthalen-1-ylmethyl)-4-(3-phenylpropyl)piperazine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor in drug development.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(Naphthalen-1-ylmethyl)-4-(3-phenylpropyl)piperazine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound’s structure allows it to fit into the active sites of these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 1-(Naphthalen-1-ylmethyl)-4-(3-phenylpropyl)amine
• 1-(Naphthalen-1-ylmethyl)-4-(3-phenylpropyl)ethanamine

Uniqueness

1-(Naphthalen-1-ylmethyl)-4-(3-phenylpropyl)piperazine is unique due to its specific substitution pattern on the piperazine ring, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and binding affinities, making it valuable for specific applications in research and industry.